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The pursuit of scalable and fault-tolerant quantum computing is intrinsically linked to the ability

to preserve the delicate quantum states of qubits against environmental noise. Coherence

time, a measure of how long a qubit can maintain its quantum information, is a critical

benchmark for any quantum computing platform. Among the various contenders, silicon-based

qubits, particularly those fabricated from isotopically purified Silicon-28 (Si-28), have emerged

as a promising platform due to their potential for long coherence times and compatibility with

existing semiconductor manufacturing techniques.[1]

This guide provides an objective comparison of coherence times in Si-28 based qubits with

other leading alternatives, supported by experimental data. It further details the fundamental

experimental protocols for measuring these crucial properties, offering a comprehensive

resource for researchers in the field.

Quantitative Comparison of Qubit Coherence Times
The performance of a quantum bit is fundamentally characterized by two coherence times: the

longitudinal relaxation time (T1) and the transverse relaxation time (T2). T1 measures the

lifetime of a qubit's excited state, while T2, often referred to as the dephasing time, measures

the time over which the relative phase of a superposition state remains coherent.[2] A related

and commonly reported metric is T2*, which is sensitive to both dephasing and low-frequency

noise, and is typically measured using a Ramsey fringe experiment. The Hahn echo technique

is employed to mitigate the effects of low-frequency noise and measure a longer T2 time.[3]
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connectivity.
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Slower gate

operations

compared to

superconduct

ing qubits,

complex laser

and vacuum

systems.[6]

Note: The coherence times listed above are representative values from recent experimental

demonstrations and can vary depending on the specific qubit design, material quality, and

experimental conditions such as temperature and magnetic field.
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Experimental Protocols for Coherence Time
Measurement
Accurate measurement of coherence times is paramount for characterizing and improving qubit

performance. The following sections detail the standard experimental protocols for determining

T1, T2*, and T2.

The T1 time is measured using an inversion recovery experiment, which probes the decay of

the qubit from its excited state |1⟩ to its ground state |0⟩.

Methodology:

Initialization: The qubit is initialized in its ground state |0⟩.

Inversion: A π-pulse (a 180-degree rotation) is applied to the qubit to excite it to the |1⟩ state.

Variable Delay: The qubit is allowed to evolve freely for a variable delay time, τ.

Readout: The state of the qubit is measured.

Repeat and Fit: Steps 1-4 are repeated for a range of delay times τ. The probability of the

qubit being in the |1⟩ state is plotted as a function of τ, and the data is fitted to an exponential

decay function, P(|1⟩)(t) = A * exp(-t/T1) + B, to extract the T1 time.[10]

The T2* time is determined by a Ramsey fringe experiment, which is sensitive to dephasing

caused by both high-frequency noise and quasi-static, low-frequency fluctuations in the qubit's

environment.[2][11]

Methodology:

Initialization: The qubit is initialized in its ground state |0⟩.

First π/2-Pulse: A π/2-pulse (a 90-degree rotation) is applied to create a superposition state,

placing the qubit's state vector on the equator of the Bloch sphere.[12]

Free Evolution: The qubit evolves freely for a variable time τ, during which its state

precesses around the Z-axis of the Bloch sphere.[13]
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Second π/2-Pulse: A second π/2-pulse is applied to project the precessed state back

towards the |0⟩ or |1⟩ state.[12]

Readout: The state of the qubit is measured.

Repeat and Fit: Steps 1-5 are repeated for various delay times τ. The probability of

measuring the |1⟩ state oscillates as a function of τ, creating "Ramsey fringes." The decay of

the amplitude of these oscillations is fitted to an exponentially decaying sinusoidal function,

P(|1⟩)(t) = A * exp(-t/T2) * cos(2πΔft + φ) + B, to extract the T2 time and the detuning

frequency Δf.[14]

The Hahn echo sequence is a crucial technique used to measure the "true" T2 dephasing time

by refocusing the effects of slow environmental noise, thus extending the coherence time

beyond T2*.[3][15]

Methodology:

Initialization: The qubit is initialized in the ground state |0⟩.

First π/2-Pulse: A π/2-pulse is applied to create a superposition state.

Free Evolution (τ/2): The qubit evolves freely for a time τ/2, accumulating phase errors from

both fast and slow noise sources.

π-Pulse (Echo): A π-pulse is applied to rotate the qubit state by 180 degrees around an axis

in the equatorial plane. This pulse effectively reverses the direction of phase accumulation

for slow noise components.[15]

Free Evolution (τ/2): The qubit evolves freely for another period of τ/2. During this time, the

effects of the slow noise are refocused, while dephasing due to fast, non-static noise

continues.

Second π/2-Pulse: A final π/2-pulse is applied.

Readout: The state of the qubit is measured.
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Repeat and Fit: The entire sequence is repeated for different total evolution times τ. The

decay of the measured signal is fitted to an exponential function, P(signal) ∝ exp(-τ/T2), to

extract the Hahn echo coherence time, T2.[16]

To further combat the effects of environmental noise, more advanced pulse sequences known

as dynamical decoupling (DD) are employed. These sequences apply a series of π-pulses to

the qubit during its evolution to continuously refocus dephasing.[17]

Carr-Purcell-Meiboom-Gill (CPMG): This is a widely used DD sequence that consists of a

train of equally spaced π-pulses.[18] The CPMG sequence is robust against pulse errors and

is effective at filtering out a broad range of low-frequency noise.[19]

Uhrig Dynamical Decoupling (UDD): This sequence uses non-uniformly spaced π-pulses,

with timings optimized to suppress noise with a sharp high-frequency cutoff.[20][21] UDD can

offer superior performance over CPMG for certain noise spectra.[22]

Visualizing Experimental Workflows and Logical
Relationships
The following diagrams, generated using the DOT language, illustrate the workflows for the

coherence time measurements and the logical relationships between the different coherence

metrics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1172460#measuring-coherence-times-in-silicon-28-
based-qubits]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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